![molecular formula C19H24ClFN2O2 B5636819 8-(4-chloro-3-fluorobenzoyl)-2-isobutyl-2,8-diazaspiro[4.5]decan-3-one](/img/structure/B5636819.png)
8-(4-chloro-3-fluorobenzoyl)-2-isobutyl-2,8-diazaspiro[4.5]decan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of diazaspiro[4.5]decanone derivatives, which are structurally related to the compound , involves several steps that target the incorporation of functional groups and structural motifs essential for biological activity. For instance, compounds with a diazaspiro[4.5]decan-1-one backbone have been synthesized and evaluated as chitin synthase inhibitors and antifungal agents, demonstrating the versatility of this scaffold in medicinal chemistry (Li et al., 2019).
Molecular Structure Analysis
The structural analysis of diazaspiro[4.5]decanone derivatives is critical for understanding their chemical behavior and interaction with biological targets. The crystal and molecular structure studies provide insights into the conformations, electronic distribution, and potential reactive sites of these molecules. For instance, detailed structural analysis of a benzyl-azaspiro compound revealed its crystalline conformation and highlighted the importance of hydrogen bonding patterns in stabilizing the molecular structure (Manjunath et al., 2011).
Chemical Reactions and Properties
The chemical reactions involving diazaspiro[4.5]decanone derivatives are diverse, reflecting the reactivity of the functional groups attached to the spirocyclic core. These compounds can participate in various chemical transformations, leading to a wide range of products with different biological activities. The synthesis and reactivity of these compounds underscore their versatility in chemical synthesis and potential applications in drug discovery (Fritch & Krajewski, 2010).
properties
IUPAC Name |
8-(4-chloro-3-fluorobenzoyl)-2-(2-methylpropyl)-2,8-diazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24ClFN2O2/c1-13(2)11-23-12-19(10-17(23)24)5-7-22(8-6-19)18(25)14-3-4-15(20)16(21)9-14/h3-4,9,13H,5-8,10-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYPBXEAUVDRHSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1CC2(CCN(CC2)C(=O)C3=CC(=C(C=C3)Cl)F)CC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(4-Chloro-3-fluorobenzoyl)-2-isobutyl-2,8-diazaspiro[4.5]decan-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.